Cas no 1805091-42-2 (2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid
• CAS No: 1805091-42-2
• MF: C₇H₄F₂N₂O₅
• MW: 234.113868713379
• CID: 4888416
• Update Time: 2025-05-22

2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H4F2N2O5/c8-5(9)4-2(7(13)14)1-3(11(15)16)6(12)10-4/h1,5H,(H,10,12)(H,13,14)
• InChI Key： KIYCHYMKRKKHLQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(C(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: 0.1
• Topological Polar Surface Area: 112

Additional information on 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid

Recent Advances in the Study of 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid (CAS: 1805091-42-2)

In recent years, the compound 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid (CAS: 1805091-42-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic versatility of 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity while reducing the environmental impact of the process. The method employs a multi-step protocol involving selective fluorination and nitration, followed by carboxylation under mild conditions. This advancement has facilitated the production of gram-scale quantities of the compound, enabling more extensive biological evaluations.

The biological activity of 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid has been the subject of several investigations. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its potent inhibitory effects against bacterial dihydrofolate reductase (DHFR), an essential enzyme in folate metabolism. The compound exhibited nanomolar inhibitory concentrations against drug-resistant strains of Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for novel antibiotic development. Molecular docking studies revealed that the difluoromethyl group plays a critical role in binding to the hydrophobic pocket of DHFR, while the nitro and carboxyl groups contribute to hydrogen bonding interactions.

Beyond its antimicrobial properties, 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid has shown promise in cancer research. A 2024 study in Molecular Cancer Therapeutics reported that the compound selectively inhibits the activity of certain protein kinases involved in tumor proliferation and metastasis. In vitro assays using various cancer cell lines demonstrated significant growth inhibition, particularly in breast and colon cancer models. The researchers noted that the compound's ability to modulate multiple signaling pathways while maintaining a favorable toxicity profile makes it an attractive candidate for further development as a targeted cancer therapy.

The pharmacokinetic properties of 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid have also been investigated. Recent preclinical studies indicate that the compound exhibits good oral bioavailability and reasonable metabolic stability in animal models. However, researchers have identified challenges related to its plasma protein binding and tissue distribution, which may require structural modifications to optimize its therapeutic potential. Several derivatives are currently being evaluated to address these limitations while preserving the compound's biological activity.

Looking forward, the research community anticipates that 2-(Difluoromethyl)-6-hydroxy-5-nitropyridine-3-carboxylic acid will continue to be a valuable scaffold for drug discovery. Its unique chemical structure offers multiple sites for modification, allowing for the development of analogs with improved pharmacological properties. Current research efforts are focused on expanding its therapeutic applications, including investigations into its potential as an anti-inflammatory agent and its role in neurodegenerative disease treatment. As these studies progress, this compound may emerge as a key player in addressing unmet medical needs across multiple therapeutic areas.